Cas no 1448045-53-1 (methyl 4-3-(benzenesulfonyl)-8-azabicyclo3.2.1octane-8-carbonylbenzoate)

• Product name: methyl 4-3-(benzenesulfonyl)-8-azabicyclo3.2.1octane-8-carbonylbenzoate
• CAS No: 1448045-53-1
• MF: C₂₂H₂₃NO₅S
• MW: 413.486725091934
• CID: 6612070
• PubChem ID: 71808954

methyl 4-3-(benzenesulfonyl)-8-azabicyclo3.2.1octane-8-carbonylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-3-(benzenesulfonyl)-8-azabicyclo3.2.1octane-8-carbonylbenzoate
• methyl 4-((1R,5S)-3-(phenylsulfonyl)-8-azabicyclo[3.2.1]octane-8-carbonyl)benzoate
• F6441-4862
• AKOS024563958
• METHYL 4-[3-(BENZENESULFONYL)-8-AZABICYCLO[3.2.1]OCTANE-8-CARBONYL]BENZOATE
• 1448045-53-1

• Inchi： 1S/C22H23NO5S/c1-28-22(25)16-9-7-15(8-10-16)21(24)23-17-11-12-18(23)14-20(13-17)29(26,27)19-5-3-2-4-6-19/h2-10,17-18,20H,11-14H2,1H3
• InChI Key： CILXXCFVXYIHLN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1CC2CCC(C1)N2C(C1C=CC(C(=O)OC)=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 413.12969401g/mol
• Monoisotopic Mass: 413.12969401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.1Ų
• XLogP3: 3.3

Additional information on methyl 4-3-(benzenesulfonyl)-8-azabicyclo3.2.1octane-8-carbonylbenzoate

Comprehensive Overview of Methyl 4-3-(benzenesulfonyl)-8-azabicyclo[3.2.1]octane-8-carbonylbenzoate (CAS No. 1448045-53-1)

Methyl 4-3-(benzenesulfonyl)-8-azabicyclo[3.2.1]octane-8-carbonylbenzoate (CAS No. 1448045-53-1) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and chemical research. Its unique azabicyclo[3.2.1]octane core, combined with a benzenesulfonyl moiety and a methyl benzoate ester, makes it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its rigid bicyclic framework, which mimics natural alkaloids.

The compound's CAS No. 1448045-53-1 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. Its synthesis often involves multi-step organic reactions, including sulfonylation and esterification, which are topics of interest in modern green chemistry discussions. With the growing demand for sustainable synthetic methods, optimizing the production of methyl 4-3-(benzenesulfonyl)-8-azabicyclo[3.2.1]octane-8-carbonylbenzoate using catalytic or enzymatic approaches aligns with industry trends toward reducing environmental impact.

In the context of drug development, this compound's 8-azabicyclo[3.2.1]octane structure is analogous to tropane alkaloids, which are known for their neurological activity. This similarity has led to exploratory studies into its potential as a central nervous system (CNS) modulator. However, current research focuses primarily on its chemical properties and derivatization potential, rather than specific therapeutic claims, to avoid premature conclusions.

From a material science perspective, the benzenesulfonyl group in CAS No. 1448045-53-1 contributes to its stability and solubility profile, making it a candidate for advanced polymer coatings or supramolecular chemistry applications. Its aromatic and aliphatic hybrid structure offers a balance between rigidity and flexibility, a property highly sought after in high-performance materials.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are essential for characterizing methyl 4-3-(benzenesulfonyl)-8-azabicyclo[3.2.1]octane-8-carbonylbenzoate. These methods ensure purity and consistency, which are critical for research reproducibility—a hot topic in academic and industrial circles. The compound's spectral data is often shared in open-access databases to support collaborative innovation.

Given the rise of AI-driven drug design, computational studies on CAS No. 1448045-53-1 have explored its molecular docking potential with various biological targets. Such in silico analyses are cost-effective tools for prioritizing experimental work, reflecting the broader shift toward data-driven research in chemistry.

In summary, methyl 4-3-(benzenesulfonyl)-8-azabicyclo[3.2.1]octane-8-carbonylbenzoate represents a fascinating intersection of synthetic chemistry, pharmacology, and materials engineering. Its CAS No. 1448045-53-1 ensures traceability, while its structural features invite innovation across disciplines. As research progresses, this compound may unlock new possibilities in tailored therapeutics and functional materials, aligning with global scientific priorities.